N-(5-chloro-2-methylphenyl)-2-(4-methoxyphenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-(4-methoxyphenyl)-3-methylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• InChI: InChI=1S/C23H25ClN4O2S/c1-15-4-7-17(24)14-19(15)25-22(29)28-12-10-23(11-13-28)26-20(21(27-23)31-3)16-5-8-18(30-2)9-6-16/h4-9,14H,10-13H2,1-3H3,(H,25,29)
• InChI Key: DKPCXEVWTXTIHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)N2CCC3(CC2)N=C(C(=N3)SC)C4=CC=C(C=C4)OC
• Molecular Formula: C23H25ClN4O2S
• Molecular Weight: 457.0 g/mol

Description

N-(5-chloro-2-methylphenyl)-2-(4-methoxyphenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C23H25ClN4O2S and its molecular weight is 456.99. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methylphenyl)-2-(4-methoxyphenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methylphenyl)-2-(4-methoxyphenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Organoiron Complexes in Synthesis

  Research on organoiron complexes has introduced methodologies for synthesizing spirocyclic compounds, which could potentially include structures similar to the specified compound. These methods involve cyclization reactions starting from various precursors, offering a pathway to complex spirocyclic structures A. J. Pearson (1979).

• Imidazole Spiro Compounds

  Studies have shown the synthesis of imidazole spiro compounds from specific diones and phenylurea, leading to structures that share features with the target compound. These reactions yield triazaspiro compounds with potential biological activity Aleksei Yu. Dubovtsev et al. (2016).

Biological Applications and Activity

• Cytotoxicity Studies

  The cytotoxic activity of similar compounds, such as pyrazole and pyrazolo[1,5-a]pyrimidine derivatives, has been assessed against specific cancer cell lines. These studies offer insights into the therapeutic potential of structurally complex compounds Ashraf S. Hassan et al. (2014).

• Antiviral Evaluation

  Spirothiazolidinone derivatives have been synthesized and evaluated for their antiviral activity, demonstrating effectiveness against influenza and coronavirus strains. This indicates the potential of spiro compounds in antiviral drug development Çağla Begüm Apaydın et al. (2020).